Cas no 1806831-25-3 (4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806831-25-3
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4852449
• Update Time: 2025-06-25

4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-1-4-5(7(10)11)6(12)3(9)2-13-4/h2,7H,1H2,(H2,12,13)
• InChI Key： LTBPFBLAINNXOS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine

4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine: A Comprehensive Overview

4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine, identified by the CAS number 1806831-25-3, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of multiple substituents: an amino group at position 4, a bromomethyl group at position 2, a chlorine atom at position 5, and a difluoromethyl group at position 3. These substituents contribute to the compound's chemical reactivity and functional versatility.

The synthesis of 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine involves a series of multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic processes have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its pyridine backbone is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

Beyond pharmacology, 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has led to investigations into its potential as a component in next-generation pesticides and herbicides. Recent field trials have highlighted its efficacy in controlling specific agricultural pests without adverse effects on non-target organisms.

The environmental impact of this compound is another area of active research. Scientists are examining its biodegradation pathways and assessing its potential risks to ecosystems. Preliminary findings suggest that under certain conditions, the compound can undergo rapid microbial degradation, reducing its persistence in the environment.

In conclusion, 4-Amino-2-(bromomethyl)-5-chloro-3-(difluoromethyl)pyridine (CAS No.: 1806831-25-3) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemical science.